Cas no 2228825-00-9 (O-{1-(2-methoxy-6-methylphenyl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(2-methoxy-6-methylphenyl)cyclopropylmethyl}hydroxylamine
• CAS No: 2228825-00-9
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5894384
• PubChem ID: 165627513
• Update Time: 2025-05-19

O-{1-(2-methoxy-6-methylphenyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(2-methoxy-6-methylphenyl)cyclopropylmethyl}hydroxylamine
• 2228825-00-9
• EN300-1773234
• O-{[1-(2-methoxy-6-methylphenyl)cyclopropyl]methyl}hydroxylamine

• Inchi： 1S/C12H17NO2/c1-9-4-3-5-10(14-2)11(9)12(6-7-12)8-15-13/h3-5H,6-8,13H2,1-2H3
• InChI Key： RMNAKVRWBCSVJN-UHFFFAOYSA-N
• SMILES： O(CC1(C2C(=CC=CC=2C)OC)CC1)N

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.5Ų

Additional information on O-{1-(2-methoxy-6-methylphenyl)cyclopropylmethyl}hydroxylamine

Introduction to O-{1-(2-methoxy-6-methylphenyl)cyclopropylmethyl}hydroxylamine (CAS No. 2228825-00-9)

O-{1-(2-methoxy-6-methylphenyl)cyclopropylmethyl}hydroxylamine is a specialized organic compound with a unique chemical structure that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 2228825-00-9, features a complex molecular framework that includes a cyclopropylmethyl group attached to a hydroxylamine moiety, further substituted with a phenyl ring bearing methoxy and methyl groups. Such structural characteristics make it a promising candidate for various biochemical and pharmacological applications.

The significance of this compound lies in its potential to serve as an intermediate in the synthesis of more complex molecules. The presence of both hydroxylamine and aromatic ring substituents suggests that it may exhibit diverse interactions with biological targets, making it a valuable tool for drug discovery and development. Recent studies have highlighted the importance of hydroxylamine derivatives in medicinal chemistry due to their ability to modulate enzyme activity and cellular signaling pathways.

In the context of contemporary pharmaceutical research, O-{1-(2-methoxy-6-methylphenyl)cyclopropylmethyl}hydroxylamine has been explored for its potential role in developing novel therapeutic agents. The phenyl ring, with its methoxy and methyl substituents, provides a scaffold that can be modified to enhance binding affinity and selectivity towards specific biological targets. This flexibility has made it a subject of interest for researchers aiming to develop treatments for various diseases, including inflammatory disorders and neurodegenerative conditions.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. By leveraging computational modeling and high-throughput screening techniques, researchers have been able to identify potential pharmacophores within the molecule. These pharmacophores are critical for designing drugs that can effectively interact with biological systems. The cyclopropylmethyl group, in particular, has been shown to enhance metabolic stability and bioavailability, which are crucial factors in drug development.

Recent advancements in synthetic chemistry have enabled the efficient preparation of O-{1-(2-methoxy-6-methylphenyl)cyclopropylmethyl}hydroxylamine, making it more accessible for further investigation. Techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex aromatic ring system with high precision. These synthetic methods not only improve yield but also allow for the introduction of additional functional groups, expanding the compound's potential applications.

The compound's hydroxylamine moiety is particularly noteworthy, as hydroxylamine derivatives have been implicated in various biological processes. For instance, they can act as reducing agents in enzymatic reactions and participate in redox signaling pathways. This functionality makes O-{1-(2-methoxy-6-methylphenyl)cyclopropylmethyl}hydroxylamine a promising candidate for developing drugs that target oxidative stress-related diseases, such as Alzheimer's and Parkinson's.

Moreover, the structural features of this compound suggest that it may exhibit interesting physicochemical properties, such as solubility and lipophilicity. These properties are critical determinants of drug efficacy and pharmacokinetics. By optimizing these parameters, researchers can enhance the compound's bioavailability and reduce its potential for adverse effects. Computational studies have already begun to explore these properties using molecular dynamics simulations and quantum mechanical calculations.

In conclusion, O-{1-(2-methoxy-6-methylphenyl)cyclopropylmethyl}hydroxylamine (CAS No. 2228825-00-9) represents a significant advancement in pharmaceutical chemistry. Its unique structure and versatile functionality make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover its potential applications, this compound is poised to play a crucial role in the development of innovative treatments for a wide range of diseases.